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Compound of Interest

Compound Name: UNC8153

Cat. No.: B11927437 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the use of UNC8153, a potent and selective NSD2-targeted

degrader. The following procedural steps and data are designed to answer specific operational

questions, building a foundation of trust and value in your laboratory practices.

Key Quantitative Data
A summary of the essential quantitative data for UNC8153 is provided below for easy reference

and comparison.
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Property Value Source

Molecular Formula C₃₃H₃₇N₅O₅ [1]

Molecular Weight 583.68 g/mol [1]

CAS Number 2929304-60-7 [1]

Binding Affinity (Kd) 24 nM for NSD2 [2]

Cellular DC₅₀ 0.35 µM in U2OS cells [2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1][2]

Personal Protective Equipment (PPE) and Handling
While a specific Safety Data Sheet (SDS) for UNC8153 is not publicly available, based on

handling protocols for similar research compounds, the following personal protective equipment

and handling procedures are strongly recommended.

Engineering Controls:
Work with UNC8153 should be conducted in a well-ventilated laboratory, preferably within a

chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower should be readily accessible in the immediate work

area.

Personal Protective Equipment:
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.

Gloves should be inspected before use and changed frequently, especially after direct

contact with the compound.
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Body Protection: A standard laboratory coat should be worn. For procedures with a higher

risk of splashes, a chemically resistant apron is recommended.

Respiratory Protection: If working with the powdered form outside of a fume hood or if

aerosolization is possible, a NIOSH-approved respirator is advised.

General Handling Precautions:
Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound and before leaving the laboratory.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling and disposal of UNC8153 is critical for safety and

experimental integrity.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into the laboratory's chemical inventory.

Store the compound in a tightly sealed container in a cool, dry, and dark place.

Follow the specific storage temperature guidelines: -20°C for long-term storage of the

powder and -80°C for stock solutions.[1][2]

Preparation of Stock Solutions:
UNC8153 is soluble in DMSO.[2] For in vivo studies, various formulations can be prepared,

such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

When preparing solutions, add solvents sequentially and ensure complete dissolution. If

precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]
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Disposal Plan:
All waste materials contaminated with UNC8153, including empty containers, disposable

labware, and contaminated PPE, should be treated as hazardous chemical waste.

Collect all waste in designated, clearly labeled, and sealed containers.

Dispose of the chemical waste in accordance with local, state, and federal regulations. Do

not dispose of UNC8153 down the drain.

Experimental Protocol: In-Cell Western for NSD2
Degradation
The following is a detailed methodology for a key experiment to assess the efficacy of

UNC8153 in degrading NSD2 in a cellular context.

Cell Culture: U2OS cells are cultured in DMEM supplemented with 10% fetal bovine serum

and 100 U/mL penicillin/streptomycin in a 37°C incubator with 5% CO₂.[3]

Cell Seeding: Plate U2OS cells in 96-well plates and allow them to adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of UNC8153 (e.g., 0-20

µM) for a specified duration (e.g., 24 hours). Include a DMSO-treated control group.[3]

Cell Lysis and Fixation: After treatment, remove the media and lyse the cells. Fix the cells

with a suitable fixative (e.g., formaldehyde).

Immunostaining: Permeabilize the cells and block non-specific antibody binding. Incubate

with a primary antibody specific for NSD2, followed by an appropriate fluorescently labeled

secondary antibody.

Data Acquisition: Quantify the fluorescence intensity using an appropriate plate reader or

imaging system.

Data Analysis: Normalize the fluorescence signal to a loading control (e.g., total protein

stain) and express the data as a percentage of the DMSO-treated control. The DC₅₀ value

can then be calculated from the dose-response curve.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11927437?utm_src=pdf-body
https://www.benchchem.com/product/b11927437?utm_src=pdf-body
https://www.benchchem.com/product/b11927437?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://www.benchchem.com/product/b11927437?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116495/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of UNC8153 and the general

experimental workflow for its handling and use.
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Caption: UNC8153-mediated degradation of NSD2 protein.
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Caption: Laboratory workflow for handling UNC8153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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